Isavuconazole-d4
Isavuconazole-d4
Brand Name:
Vulcanchem
CAS No.:
1346598-58-0
VCID:
VC0119847
InChI:
InChI=1S/C22H17F2N5OS/c1-14(21-28-20(10-31-21)16-4-2-15(9-25)3-5-16)22(30,11-29-13-26-12-27-29)18-8-17(23)6-7-19(18)24/h2-8,10,12-14,30H,11H2,1H3/t14-,22+/m0/s1/i2D,3D,4D,5D
SMILES:
CC(C1=NC(=CS1)C2=CC=C(C=C2)C#N)C(CN3C=NC=N3)(C4=C(C=CC(=C4)F)F)O
Molecular Formula:
C22H17F2N5OS
Molecular Weight:
441.493
Isavuconazole-d4
CAS No.: 1346598-58-0
Reference Standards
VCID: VC0119847
Molecular Formula: C22H17F2N5OS
Molecular Weight: 441.493
CAS No. | 1346598-58-0 |
---|---|
Product Name | Isavuconazole-d4 |
Molecular Formula | C22H17F2N5OS |
Molecular Weight | 441.493 |
IUPAC Name | 2,3,5,6-tetradeuterio-4-[2-[(2R,3R)-3-(2,5-difluorophenyl)-3-hydroxy-4-(1,2,4-triazol-1-yl)butan-2-yl]-1,3-thiazol-4-yl]benzonitrile |
Standard InChI | InChI=1S/C22H17F2N5OS/c1-14(21-28-20(10-31-21)16-4-2-15(9-25)3-5-16)22(30,11-29-13-26-12-27-29)18-8-17(23)6-7-19(18)24/h2-8,10,12-14,30H,11H2,1H3/t14-,22+/m0/s1/i2D,3D,4D,5D |
Standard InChIKey | DDFOUSQFMYRUQK-KUXFOAEVSA-N |
SMILES | CC(C1=NC(=CS1)C2=CC=C(C=C2)C#N)C(CN3C=NC=N3)(C4=C(C=CC(=C4)F)F)O |
Synonyms | 4-[2-[(1R,2R)-2-(2,5-Difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]-4-thiazolyl]benzonitrile-d4; 2R,3R)-3-[4-(4-Cyanophenyl)thiazol-2-yl]-2-(2,5-_x000B_difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol-d4; BAL 4815-d4; RO 0094815-d4; |
PubChem Compound | 71749534 |
Last Modified | Nov 11 2021 |
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